Cas no 864684-84-4 (Benzoic acid,3-(fluoromethoxy)-4,5-dimethoxy-, methyl ester)

• Product Name: Benzoic acid,3-(fluoromethoxy)-4,5-dimethoxy-, methyl ester
• CAS No: 864684-84-4
• MF: C₁₁H₁₃FO₅
• MW: 244.216327428818
• CID: 718611
• PubChem ID: 17999204
• Update Time: 2024-03-01

Benzoic acid,3-(fluoromethoxy)-4,5-dimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(fluoromethoxy)-4,5-dimethoxy-, methyl ester
• 3-FLUOROMETHOXY-4,5-DIMETHOXY-BENZOIC ACID METHYL ESTER
• methyl 3-(fluoromethoxy)-4,5-dimethoxybenzoate
• Benzoic acid, 3-(fluoromethoxy)-4,5-dimethoxy-, methyl ester

• Inchi： 1S/C11H13FO5/c1-14-8-4-7(11(13)16-3)5-9(17-6-12)10(8)15-2/h4-5H,6H2,1-3H3
• InChI Key： DZDGTVZPPVOEAO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(OC)=C(OC)C(OCF)=C1

Computed Properties

• Exact Mass: 244.07500
• Monoisotopic Mass: 244.07470167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 283.2±23.0 °C(Predicted)
• PSA: 53.99000
• LogP: 1.79620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives